Cas no 936074-60-1 (ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate
• CAS No: 936074-60-1
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 4666213
• Update Time: 2025-06-13

ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-1-benzothiophene-2-carboxylate 1,1-dioxide
• ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate

• Inchi： 1S/C11H11NO4S/c1-2-16-11(13)10-9(12)7-5-3-4-6-8(7)17(10,14)15/h3-6H,2,12H2,1H3
• InChI Key： HJJCRAVSRWXAST-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(N)=C(C(OCC)=O)S2(=O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 494.1±45.0 °C at 760 mmHg
• Flash Point: 252.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate

Recent Advances in the Study of Ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate (CAS: 936074-60-1)

Ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate (CAS: 936074-60-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry, owing to its unique structural features and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

The compound, characterized by its benzothiophene core and sulfone moiety, has garnered attention for its role in the development of kinase inhibitors and anti-inflammatory agents. Recent publications have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific signaling pathways implicated in cancer and autoimmune diseases. The presence of the ethyl ester and amino groups further enhances its reactivity, making it a versatile building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate as a precursor for the development of selective JAK2 inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase involved in myeloproliferative disorders, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing targeted therapies.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized to synthesize novel anti-inflammatory agents. The researchers modified the amino and ester functionalities to create a series of derivatives, which were evaluated for their ability to inhibit pro-inflammatory cytokines. Several derivatives showed promising activity, suggesting that ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate could serve as a lead compound for developing new anti-inflammatory drugs.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable and environmentally friendly synthesis route, employing catalytic methods to reduce waste and enhance efficiency. This advancement is particularly relevant for industrial-scale production, ensuring a reliable supply for further research and development.

In conclusion, ethyl 3-amino-1,1-dioxo-1lambda6-benzothiophene-2-carboxylate (CAS: 936074-60-1) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus of ongoing research. Future studies are expected to explore its use in additional drug discovery programs, particularly in areas such as oncology and immunology.